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Compound of Interest

Compound Name: Dimesitylborane

Cat. No.: B14672257 Get Quote

Immediate Safety Precautions and Operational Plan
Dimesitylborane is a highly reactive organoborane compound. While a specific Safety Data

Sheet (SDS) for Dimesitylborane (CAS 51458-06-1) is not readily available, information from

analogous compounds like Dimesitylboron fluoride and general knowledge of organoboranes

indicate that it should be handled as a corrosive, air-sensitive, and potentially pyrophoric

substance.[1][2] Utmost caution is required at all stages of handling, from receiving to disposal.

Operational Plan:
1. Receiving and Storage:

Upon receipt, immediately inspect the container for any signs of damage or leakage.

Store Dimesitylborane in a cool, dry, and well-ventilated area designated for reactive and

air-sensitive materials.

The storage area should be under an inert atmosphere (e.g., nitrogen or argon).

Keep the container tightly closed and away from sources of ignition, heat, and moisture.[3]

2. Handling:

All manipulations of Dimesitylborane must be carried out in a certified and functioning

chemical fume hood or a glove box under an inert atmosphere.
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Use only non-sparking tools and equipment.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Avoid inhalation of dust or vapors.[4]

Prevent contact with skin and eyes.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with Dimesitylborane. The

following table outlines the required equipment.
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PPE Category Recommended Equipment Rationale

Hand Protection

Heavy-duty, chemical-resistant

gloves (e.g., Butyl or Viton)

layered over nitrile gloves.

Provides robust protection

against corrosive materials and

potential solvent exposure.

Check manufacturer's

compatibility charts for specific

breakthrough times.[5][6][7]

Eye Protection
Chemical splash goggles and

a full-face shield.

Essential for protecting the

eyes and face from splashes

of the corrosive and reactive

compound.[4]

Body Protection

Flame-retardant lab coat worn

over long-sleeved clothing and

long pants.

Protects the skin from

accidental contact and

provides a barrier against fire

hazards.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and acid gases

should be available for

emergency situations or if

working outside of a fume

hood is unavoidable.

Protects against the inhalation

of potentially harmful vapors or

decomposition products.[3]

Foot Protection
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.

Experimental Protocol: Quenching and Disposal of
Dimesitylborane
Surplus Dimesitylborane and any contaminated materials must be quenched and disposed of

as hazardous waste. This procedure should be performed in a fume hood.

Materials:
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An appropriate reaction flask equipped with a magnetic stir bar, a dropping funnel, and a

nitrogen/argon inlet.

An ice-water bath.

Dry, inert solvent (e.g., toluene or hexane).

Anhydrous isopropanol.

Anhydrous methanol.

Deionized water.

Dilute hydrochloric acid.

Procedure:

Inert Atmosphere: Ensure the reaction flask is under a positive pressure of an inert gas

(nitrogen or argon).

Dilution: Transfer the Dimesitylborane waste into the reaction flask containing a dry, inert

solvent to dilute it.

Cooling: Place the flask in an ice-water bath to dissipate any heat generated during

quenching.

Slow Addition of Isopropanol: Slowly add anhydrous isopropanol to the stirred solution via

the dropping funnel. Control the addition rate to manage any gas evolution or temperature

increase.[8][9][10]

Addition of Methanol: Once the reaction with isopropanol has subsided, slowly add

anhydrous methanol.

Addition of Water: After the reaction with methanol is complete, cautiously add deionized

water dropwise.

Neutralization: Once the quenching is complete and the solution has reached room

temperature, neutralize the mixture with dilute hydrochloric acid.
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Waste Collection: The resulting solution should be transferred to a properly labeled

hazardous waste container for disposal according to institutional and local regulations.[3]

Workflow for Handling and Disposal of
Dimesitylborane
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Workflow for Handling and Disposal of Dimesitylborane
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Caption: Workflow for the safe handling and disposal of Dimesitylborane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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